Cas no 252769-92-9 (DOTAP Mesylate)

• Product name: DOTAP Mesylate
• CAS No: 252769-92-9
• MF: C₄₂H₈₀NO₄+^.CH₄OS
• MW: 727.19576
• CID: 851452
• PubChem ID: 5702610

DOTAP Mesylate Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium,N,N,N-trimethyl-2,3-bis[[(9Z)-1-oxo-9-octadecenyl]oxy]-,methanesulfonate
• DOTAP MESYLATE
• N,N,N-Trimethyl-2,3-bis[[(9Z)-1-oxo-9-octadecen-1-yl]oxy]-1-propanaminium Methanesulfonate;N-(1-(2,3-Dioleoyloxy)propyl)-N,N,N-trimethylammonium Mesylate
• 144139-73-1
• HY-W127426
• 252769-92-9
• CS-0185660
• N,N,N-Trimethyl-2,3-bis(oleoyloxy)propan-1-aminium methanesulfonate
• 2,3-bis[[(Z)-octadec-9-enoyl]oxy]propyl-trimethylazanium;methanesulfonate
• G76786
• DOTAP Mesylate

• Inchi： InChI=1S/C42H80NO4.CH4O3S/c1-6-8-10-12-14-16-18-20-22-24-26-28-30-32-34-36-41(44)46-39-40(38-43(3,4)5)47-42(45)37-35-33-31-29-27-25-23-21-19-17-15-13-11-9-7-2;1-5(2,3)4/h20-23,40H,6-19,24-39H2,1-5H3;1H3,(H,2,3,4)/q+1;/p-1/b22-20-,23-21-;
• InChI Key： APGRDDRQPNSEQY-LQDDAWAPSA-M
• SMILES： CCCCCCCC/C=C\CCCCCCCC(=O)OCC(C[N+](C)(C)C)OC(=O)CCCCCCC/C=C\CCCCCCCC.CS(=O)(=O)[O-]

Computed Properties

• Exact Mass: 773.58429
• Monoisotopic Mass: 757.58902516g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 52
• Rotatable Bond Count: 37
• Complexity: 833
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Color/Form: Not available
• PSA: 119.03
• Solubility: Not available

DOTAP Mesylate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Safety Term：S24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)